Cas no 836-16-8 (2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide)

2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide structure
836-16-8 structure
Product Name:2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide
CAS No:836-16-8
MF:C8H8N4O3S
MW:240.239119529724
CID:1809994
PubChem ID:3751882
Update Time:2025-04-21

2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide
    • 2-(4-nitrobenzoyl)hydrazine-1-carbothioamide
    • [(4-nitrobenzoyl)amino]thiourea
    • Benzoic acid, 4-nitro-, 2-(aminothioxomethyl)hydrazide
    • 1-(4-nitrobenzoyl)thiosemicarbazide
    • NSC-702
    • CCG-45597
    • AKOS000295743
    • 1-(P-NITROBENZOYL)-3-THIOSEMICARBAZIDE
    • SR-01000635352-1
    • STK036601
    • DTXSID80232448
    • NSC702
    • DS-007129
    • 836-16-8
    • NSC 702
    • Inchi: 1S/C8H8N4O3S/c9-8(16)11-10-7(13)5-1-3-6(4-2-5)12(14)15/h1-4H,(H,10,13)(H3,9,11,16)
    • InChI Key: BLVUOQNUPMCZJH-UHFFFAOYSA-N
    • SMILES: S=C(N)NNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 240.03171130g/mol
  • Monoisotopic Mass: 240.03171130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 145Ų
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